Cas no 329208-83-5 (2-Bromo-N-(2-methyl-4-nitro-phenyl)-propionamide)

• Product Name: 2-Bromo-N-(2-methyl-4-nitro-phenyl)-propionamide
• CAS No: 329208-83-5
• MF: C₁₀H₁₁BrN₂O₃
• MW: 287.109941720963
• CID: 3082536
• PubChem ID: 5007202
• Update Time: 2025-05-19

2-Bromo-N-(2-methyl-4-nitro-phenyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(2-methyl-4-nitro-phenyl)-propionamide
• AKOS024273775
• AKOS000674186
• DTXSID201252240
• 2-bromo-N-(2-methyl-4-nitrophenyl)propanamide
• 329208-83-5

• MDL： MFCD00454959
• Inchi： 1S/C10H11BrN2O3/c1-6-5-8(13(15)16)3-4-9(6)12-10(14)7(2)11/h3-5,7H,1-2H3,(H,12,14)
• InChI Key： RXPOHZXDNWKYCL-UHFFFAOYSA-N
• SMILES： BrC(C)C(NC1C=CC(=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 285.99530Da
• Monoisotopic Mass: 285.99530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-Bromo-N-(2-methyl-4-nitro-phenyl)-propionamide

Professional Introduction to 2-Bromo-N-(2-methyl-4-nitro-phenyl)-propionamide (CAS No. 329208-83-5)

2-Bromo-N-(2-methyl-4-nitro-phenyl)-propionamide, a compound with the chemical formula C₁₀H₁₀BNO₃, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique CAS number 329208-83-5, has garnered attention due to its structural complexity and potential biological activities. The presence of both bromine and nitro substituents in its aromatic ring system suggests a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-Bromo-N-(2-methyl-4-nitro-phenyl)-propionamide features a propionamide moiety attached to a nitro-substituted biphenyl ring. This particular arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological assays. The bromine atom at the 2-position of the phenyl ring is particularly noteworthy, as it serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The nitro group in the molecule can undergo reduction to an amine, which can then be further modified to introduce diverse pharmacophores. This transformation has been explored in the context of designing small-molecule inhibitors for enzymes involved in inflammatory and infectious diseases. Additionally, the methyl group at the 2-position of the phenyl ring contributes to the overall lipophilicity of the compound, which can influence its membrane permeability and bioavailability.

One of the most compelling aspects of 2-Bromo-N-(2-methyl-4-nitro-phenyl)-propionamide is its potential as a building block for drug discovery. Researchers have leveraged its reactivity to synthesize derivatives with enhanced binding affinity to biological targets. For instance, studies have shown that modifications around the propionamide group can lead to compounds with improved activity against bacterial enzymes such as DNA gyrase and topoisomerase. These enzymes are critical for bacterial DNA replication and transcription, making them attractive targets for antibiotics.

The pharmaceutical applications of this compound are further highlighted by its role in developing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating 2-Bromo-N-(2-methyl-4-nitro-phenyl)-propionamide into kinase inhibitor scaffolds, researchers have been able to generate molecules with potent inhibitory effects. The bromine substituent allows for easy introduction of additional functional groups that can fine-tune the binding interactions with the kinase active site.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have been employed to predict how different substituents affect the conformation and reactivity of 2-Bromo-N-(2-methyl-4-nitro-phenyl)-propionamide. These predictions have guided experimental efforts, leading to more efficient synthetic routes and improved yields. Additionally, virtual screening methods have been used to identify potential drug candidates derived from this scaffold, streamlining the drug discovery process.

The synthetic utility of 2-Bromo-N-(2-methyl-4-nitro-phenyl)-propionamide extends beyond pharmaceutical applications. It has been utilized in materials science research as a precursor for designing advanced polymers and liquid crystals. The ability to introduce bromine and nitro groups into organic frameworks allows for tailored properties such as fluorescence emission or photochemical stability. These characteristics make it an attractive candidate for developing novel materials with applications in optoelectronics and nanotechnology.

In conclusion, 2-Bromo-N-(2-methyl-4-nitro-phenyl)-propionamide (CAS No. 329208-83-5) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new drugs or innovative materials. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex challenges in medicine and technology.